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Compound of Interest

Compound Name: PI-103

Cat. No.: B1684136

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent chemical compounds like PI-103 is paramount. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to foster a secure
laboratory environment.

PI-103 is a potent inhibitor of PI3K and mTOR pathways, and as such, should be handled with
care. The following procedures are based on the safety data sheets (SDS) provided by
chemical suppliers.

Hazard Identification and Personal Protective
Equipment (PPE)

According to safety data sheets, PI-103 is classified as hazardous. It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1] Therefore, a
comprehensive approach to personal protective equipment is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type

Specific PPE Required

Justification & Best
Practices

Hand

Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and
irritation.[1] Always inspect
gloves for tears or holes before
use and wash hands

thoroughly after handling.

Eye/Face

Safety glasses with side

shields or goggles

To protect against splashes
and airborne particles that can
cause serious eye irritation.[1]
A face shield may be
necessary when handling
larger quantities or if there is a

splash risk.

Body

Laboratory coat

To protect skin and clothing
from contamination.[1] Ensure

the lab coat is fully buttoned.

Respiratory

Use in a well-ventilated area or

under a fume hood.

To prevent inhalation of dust or
aerosols which may cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol minimizes exposure and ensures the integrity of the

experiment.

Experimental Workflow for Handling PI-103
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Experimental Workflow: Safe Handling of PI-103

Preparation Solution Preparation Experimentation Cleanup & Disposal
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P1-103 Waste Disposal Pathway

Waste Generated

Solid Waste Liquid Waste
(e.g., contaminated tips, tubes) (e.g., unused solution)

Sharps Waste
(e.g., needles)

Dispose in labeled Dispose in labeled Dispose in designated
hazardous solid waste container hazardous liquid waste container sharps container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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